TAICATOXIN
Description
Taicatoxin (TCX) is a snake toxin that blocks voltage-dependent L-type calcium channels and small conductance Ca2±activated K+ channels . The name taicatoxin (TAIpan + CAlcium + TOXIN) is derived from its natural source, the taipan snake, the site of its action, calcium channels, and from its function as a toxin . Taicatoxin was isolated from the venom of the Australian taipan snake, Oxyuranus scutellatus scutellatus .
Synthesis Analysis
Through SDS-PAGE analysis, TCX was determined to be a complex held together by non-covalent forces of the following three polypeptides in a stoichiometry of 1:1:4 respectively: a α-neurotoxin-like peptide (8 kDa), a neurotoxic phospholipase (16 kDa), and a serine protease inhibitor (7 kDa) .Molecular Structure Analysis
TCX is a secreted protein, produced in the venom gland of the snake . The active complex was isolated by ion exchange chromatography through DE-Cellulose and two steps of Cm-Cellulose chromatography at pH = 4.7 and pH = 6.0, respectively .Chemical Reactions Analysis
The phospholipase activity can be separated by affinity chromatography, using a phospholipid analog (PC-Sepharose). The alpha-neurotoxin-like peptide can be separated from the protease inhibitor, Sephadex G-50 gel filtration chromatography can be used, in the presence of high salt (1M NaCl) and alkaline conditions (pH = 8.2) .Mechanism of Action
Taicatoxin acts on the voltage-dependent L-type calcium channels from the heart, and on the small conductance Ca2±activated K+ channels in the chromaffin cells and in the brain . It lowers the plateau of the action potential, decreasing the duration and the concentration parameters in the heart muscle cells .
Safety and Hazards
properties
CAS RN |
112154-17-3 |
|---|---|
Product Name |
TAICATOXIN |
Molecular Formula |
C13H12ClNO2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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